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Compound Name: Dibenzyl L-glutamate tosylate

Cat. No.: B555364 Get Quote

An In-depth Technical Guide to Dibenzyl L-
glutamate Tosylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibenzyl L-glutamate tosylate is a protected form of the amino acid L-glutamic acid, widely

utilized as a crucial intermediate in synthetic organic chemistry. Its primary applications lie in

peptide synthesis and the development of pharmaceutical agents, particularly those targeting

neurological pathways. The benzyl ester groups protect the carboxylic acid functionalities of

glutamic acid, preventing their participation in unwanted side reactions during complex

synthetic procedures. The p-toluenesulfonate (tosylate) counter-ion enhances the compound's

stability and solubility in organic solvents, making it a versatile building block in multi-step

syntheses. This guide provides a comprehensive overview of its molecular characteristics,

synthesis, and key applications.

Molecular Structure and Properties
Dibenzyl L-glutamate tosylate is the p-toluenesulfonic acid salt of dibenzyl L-glutamate. The

core structure consists of an L-glutamic acid molecule where both the alpha- and gamma-

carboxylic acid groups are esterified with benzyl groups.

Molecular Formula: C₂₆H₂₉NO₇S[1]
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Molecular Weight: 499.58 g/mol [1]

The presence of the tosylate group and the benzyl esters confers specific physical and

chemical properties that are advantageous in organic synthesis.

Quantitative Data Summary
Property Value References

Molecular Formula C₂₆H₂₉NO₇S [1]

Molecular Weight 499.58 g/mol [1]

CAS Number 2791-84-6

Appearance
White to off-white powder or

crystalline solid
[2]

Melting Point 141.6 °C [3]

Solubility

Soluble in water, DMSO (mild),

ethanol (mild, ultrasonic

treatment), methanol (mild)

[4]

Optical Rotation [α]D25 = +7.4 (c 1, MeOH) [3]

Experimental Protocols
One-Pot Synthesis of Dibenzyl L-glutamate p-
Toluenesulfonate
This protocol describes an efficient, multigram-scale synthesis with high enantiomeric purity.[3]

Materials:

L-glutamic acid (20 g, 0.136 mol)

p-toluenesulfonic acid (31 g, 0.163 mol)

Benzyl alcohol (70.4 mL, 0.680 mmol)
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Cyclohexane (160 mL)

Ethyl acetate (240 mL)

Procedure:

A mixture of L-glutamic acid, p-toluenesulfonic acid, benzyl alcohol, and cyclohexane is

heated at reflux with a Dean-Stark trap under vigorous stirring for 6 hours.[3]

The reaction mixture is then cooled to 50 °C.[3]

Ethyl acetate is added, and the resulting suspension is briefly warmed at reflux and then

stirred for 1 hour at room temperature.[3]

The precipitate is collected by filtration.[3]

The filter cake is washed with ethyl acetate and dried to yield (S)-dibenzyl glutamate p-

toluenesulfonate as a white solid.[3]

Characterization Data
Nuclear Magnetic Resonance (NMR) Spectroscopy:[3]

¹H NMR (300 MHz, CDCl₃): δ 2.18 (m, 2H), 2.23 (s, 3H), 2.34–2.58 (m, 2H), 4.13 (t, J = 6.3

Hz, 1H), 4.89–5.07 (m, 4H), 6.96 (d, J = 8.0 Hz, 2H), 7.19–7.28 (m, 10H), 7.72 (d, J = 8.0

Hz, 2H), 8.37 (bs, 3H).

¹³C NMR (75 MHz, CDCl₃): δ 21.5, 25.4, 29.6, 52.6, 66.6, 68.2, 126.3, 128.3, 128.5, 128.6,

128.7, 129.1, 134.9, 135.9, 140.5, 141.5, 169.1, 172.2.

Applications in Research and Development
Peptide Synthesis
The primary application of Dibenzyl L-glutamate tosylate is in solid-phase and solution-phase

peptide synthesis. The benzyl protecting groups are stable under the basic conditions used for

Fmoc deprotection but can be readily removed by hydrogenolysis, providing an orthogonal

protection strategy.
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Peptide Synthesis Workflow

Neuroscience Research
L-glutamic acid is a primary excitatory neurotransmitter in the central nervous system, playing a

critical role in synaptic plasticity, learning, and memory.[4] Dibenzyl L-glutamate tosylate
serves as a precursor or tool compound in the study of glutamate receptors and their signaling

pathways.[4] Its use allows for the controlled introduction of a glutamate moiety in the synthesis

of probes and potential therapeutics for neurological disorders such as Alzheimer's disease,

Parkinson's disease, and epilepsy.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b555364?utm_src=pdf-body-img
https://wap.guidechem.com/question/what-is-l-glutamic-acid-dibenz-id160107.html
https://www.benchchem.com/product/b555364?utm_src=pdf-body
https://wap.guidechem.com/question/what-is-l-glutamic-acid-dibenz-id160107.html
https://wap.guidechem.com/question/what-is-l-glutamic-acid-dibenz-id160107.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Neuron

Postsynaptic Neuron

Glutamate
in Vesicles

Synaptic Cleft
(Glutamate)

Release

NMDA Receptor

Intracellular Signaling
(e.g., Ca²⁺ influx, PLC, AC)

AMPA Receptor Metabotropic
Glutamate Receptor

Binds Binds Binds

Click to download full resolution via product page

Glutamate Neurotransmission

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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